Cas no 130922-41-7 (1,2-Difluoro-4-methylsulfanylbenzene)

• Product Name: 1,2-Difluoro-4-methylsulfanylbenzene
• CAS No: 130922-41-7
• MF: C₇H₆F₂S
• MW: 160.184347629547
• MDL: MFCD08669333
• CID: 102462
• PubChem ID: 21923241
• Update Time: 2025-04-18

1,2-Difluoro-4-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-difluoro-4-(methylthio)-
• 1,2-Difluoro-4-(methylsulfanyl)benzene
• 1,2-difluoro-4-methylsulfanylbenzene
• 3,4-DIFLUOROTHIOANISOLE
• (3,4-difluorophenyl)(methyl)sulfane
• 1,2-difluoro-4-methanesulfanylbenzene
• 1,2-difluoro-4-methylsulfanyl-benzene
• 1,2-difluoro-4-methylthiobenzene
• 3,4-Difluorophenyl methyl sulphide
• Benzene,1,2-difluoro-4-(methylthio)
• PC6190
• Benzene, 1,2-difluoro-4-(methylthio)- (9CI)
• MFCD08669333
• DTXSID00620161
• E90144
• 130922-41-7
• CS-0194940
• SCHEMBL645965
• JTWWSQKULIETTL-UHFFFAOYSA-N
• 3,4-difluorophenyl methyl sulfide
• AB93367
• Benzene, 1,2-difluoro-4-(methylthio)-
• FT-0712961
• AKOS006240973
• 1,2-Difluoro-4-methylsulfanylbenzene

• MDL： MFCD08669333
• Inchi： 1S/C7H6F2S/c1-10-5-2-3-6(8)7(9)4-5/h2-4H,1H3
• InChI Key： JTWWSQKULIETTL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 160.01600
• Monoisotopic Mass: 160.01582769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 181°C at 760 mmHg
• Flash Point: 63.2°C
• Refractive Index: 1.521
• PSA: 25.30000
• LogP: 2.68670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers